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Compound of Interest

Compound Name: tert-Butyl bromoacetate

Cat. No.: B143388

For Researchers, Scientists, and Drug Development Professionals

Introduction

The O-alkylation of phenols with tert-butyl bromoacetate is a fundamental transformation in
organic synthesis, providing a reliable method for the introduction of a tert-
butoxycarbonylmethyl protecting group onto a phenolic hydroxyl group. This reaction, a
variation of the Williamson ether synthesis, is widely employed in the synthesis of complex
molecules, including pharmaceuticals and other biologically active compounds. The resulting
tert-butyl phenoxyacetate products are valuable intermediates, as the tert-butyl ester can be
selectively cleaved under acidic conditions to reveal the corresponding carboxylic acid.

This document provides detailed experimental protocols and compiled data for the O-alkylation
of various phenols with tert-butyl bromoacetate, offering insights into the influence of different
bases and solvents on reaction outcomes.

Reaction Mechanism and Workflow

The alkylation of phenols with tert-butyl bromoacetate proceeds via a bimolecular
nucleophilic substitution (SN2) mechanism. The reaction is typically initiated by deprotonation
of the weakly acidic phenol with a suitable base to form a more nucleophilic phenoxide ion.
This phenoxide then attacks the electrophilic carbon of tert-butyl bromoacetate, displacing
the bromide leaving group to form the desired ether product.
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Bromoacetate Alkylation of Phenols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143388#tert-butyl-bromoacetate-alkylation-of-
phenols-methodology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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